Cas no 2171323-19-4 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid)
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
- EN300-1575041
- 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid
- 2171323-19-4
-
- Inchi: 1S/C28H34N2O5/c1-3-18(16-25(31)30-24-14-8-9-15-28(24,2)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18-,24?,28?/m0/s1
- InChI Key: WJJKQXNEUWWSIY-RAHQPUEDSA-N
- SMILES: OC(C1(C)CCCCC1NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575041-0.05g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-0.1g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-0.25g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-0.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-1.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-2.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-5.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-10.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1575041-50mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575041-100mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methylcyclohexane-1-carboxylic acid |
2171323-19-4 | 100mg |
$2963.0 | 2023-09-24 |
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid
Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4)
The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and has potential applications in drug discovery and development. Recent studies have focused on its synthesis, characterization, and biological evaluation, providing valuable insights into its utility in pharmaceutical research.
One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves the use of solid-phase peptide synthesis (SPPS) techniques. The incorporation of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group has been particularly noteworthy, as it enhances the stability and purity of the intermediate during the synthesis process. This improvement has significant implications for the large-scale production of peptide-based drugs.
In addition to synthetic advancements, recent studies have explored the biological activity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid. Preliminary in vitro assays have demonstrated its potential as a modulator of specific protein-protein interactions, which are often implicated in various disease pathways. For instance, its ability to inhibit the binding of certain oncogenic proteins has been investigated, suggesting its possible role in cancer therapeutics. Further studies are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.
The structural complexity of this compound also presents opportunities for the development of novel derivatives with enhanced pharmacological properties. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding affinities of these derivatives to target proteins. These in silico approaches have identified several promising candidates, which are currently being synthesized and tested for their biological activity. Such efforts underscore the compound's potential as a scaffold for the design of next-generation therapeutics.
Despite these promising developments, challenges remain in the characterization and application of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid. Issues such as solubility, stability under physiological conditions, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through the development of novel formulation strategies and the exploration of prodrug approaches.
In conclusion, the recent studies on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171323-19-4) highlight its significance as a versatile intermediate in peptide synthesis and its potential as a lead compound in drug discovery. The advancements in its synthesis, biological evaluation, and derivative development pave the way for future investigations and applications in the field of chemical biology and medicinal chemistry. Continued research in this area is expected to yield further insights and innovations, contributing to the advancement of pharmaceutical science.
2171323-19-4 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methylcyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)